Cas no 2060007-25-0 (5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole)

• Product Name: 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole
• CAS No: 2060007-25-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD30488016
• CID: 5614065
• PubChem ID: 125453950
• Update Time: 2025-10-30

5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole
• EN300-330329
• 2060007-25-0
• CID 125453950
• Oxazole, 5-(chloromethyl)-2-(3-methylcyclobutyl)-

• MDL： MFCD30488016
• Inchi： 1S/C9H12ClNO/c1-6-2-7(3-6)9-11-5-8(4-10)12-9/h5-7H,2-4H2,1H3
• InChI Key： VGTNCBQBZKLYOO-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C2CC(C)C2)O1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 268.2±15.0 °C(Predicted)
• pka: 1.28±0.10(Predicted)

Additional information on 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole

Research Briefing on 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole (CAS: 2060007-25-0)

The compound 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole (CAS: 2060007-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its oxazole core, combined with the chloromethyl and methylcyclobutyl substituents, offers a promising scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of covalent inhibitors for kinases, leveraging the reactive chloromethyl group for selective binding.

In terms of synthetic methodologies, advancements have been made in the efficient preparation of this compound. A 2024 study in Organic Letters detailed a streamlined two-step synthesis starting from 3-methylcyclobutanecarboxylic acid, achieving high yields and purity. This methodological improvement is critical for scaling up production and facilitating further pharmacological evaluations.

Preliminary biological evaluations indicate that derivatives of 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole exhibit moderate to high activity against inflammatory pathways, particularly in models of autoimmune diseases. For instance, a derivative modified at the chloromethyl position showed potent inhibition of NF-κB signaling in vitro, as reported in Bioorganic & Medicinal Chemistry Letters (2023). These findings underscore its potential as a lead compound for anti-inflammatory drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this scaffold. Computational studies (Journal of Chemical Information and Modeling, 2024) suggest that the methylcyclobutyl group may contribute to metabolic instability, necessitating further structural modifications. Ongoing research is exploring the incorporation of this moiety into prodrug strategies to enhance bioavailability.

In conclusion, 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole represents a compelling case study in structure-based drug design. Its dual functionality as a synthetic intermediate and bioactive core positions it at the intersection of chemistry and biology. Future directions include expanding its application to targeted protein degradation and elucidating its off-target effects through proteome-wide profiling.